Cas no 2227811-58-5 ((3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid)

• Product Name: (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
• CAS No: 2227811-58-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6511268
• PubChem ID: 165582871
• Update Time: 2025-07-10

(3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
• (3S)-3-{2-[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
• EN300-1576179
• 2227811-58-5

• Inchi： 1S/C27H32N2O5/c1-2-18(15-26(31)32)28-25(30)14-17-8-7-13-24(17)29-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,2,7-8,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-,18-,24+/m0/s1
• InChI Key： LCOSBPOGQTVDHW-LLJLJFOGSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@H]1CC(N[C@H](CC(=O)O)CC)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid

Research Briefing on (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid (CAS: 2227811-58-5)

In recent years, the compound (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid (CAS: 2227811-58-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentylacetamido moiety, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The following briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

The primary focus of recent studies has been on the synthetic utility of (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group, a widely used protecting group in peptide chemistry, ensures selective deprotection under mild basic conditions, making this compound particularly valuable for the synthesis of complex peptides. Researchers have optimized protocols for its incorporation into peptide chains, demonstrating high yields and minimal side reactions. Additionally, its cyclopentylacetamido side chain has been shown to enhance the conformational stability of resulting peptides, which is critical for biological activity.

Beyond its role in peptide synthesis, this compound has been investigated for its potential as a scaffold in drug discovery. Molecular docking studies have revealed that the cyclopentylacetamido moiety can interact with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. Preliminary in vitro assays have demonstrated moderate inhibitory activity against select targets, suggesting its utility as a lead compound for further optimization. Notably, its chiral centers at the (3S) and (1RS,2SR) positions contribute to its stereospecific interactions, underscoring the importance of stereochemistry in its biological effects.

Recent advancements in analytical techniques have also facilitated a deeper understanding of this compound's physicochemical properties. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses have confirmed its high purity and stability under standard storage conditions. Furthermore, nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its conformational dynamics, revealing a preference for specific rotameric states that may influence its reactivity and binding affinity.

In conclusion, (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid (CAS: 2227811-58-5) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug discovery, with ongoing studies exploring its potential in targeted therapeutics. Future research directions may include the development of derivatives with enhanced bioactivity and the exploration of its mechanisms of action in disease models. This compound exemplifies the intersection of synthetic chemistry and biological innovation, offering exciting opportunities for scientific advancement.